Cas no 51299-82-2 (Propanenitrile,3-propoxy-)
Propanenitrile,3-propoxy- structure
Product Name:Propanenitrile,3-propoxy-
Propanenitrile,3-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-propoxy-
- 3-propoxypropanenitrile
- 3-propoxypropiononitrile
- 3-PROPOXYPROPANONITRILE
- 3-Propoxy-propionitril
- 3-propoxypropionitrile
- 3-propoxy-propionitrile
- 3-Propyloxy-propionitril
- 3-Propyloxy-propionsaeurenitril
- AC1L3SW3
- CTK4J4002
- EINECS 257-118-2
- NSC2618
- MFCD06252337
- NSC 2618
- (2-cyanoethoxy)propane
- NSC-2618
- NS00032253
- DTXSID70199293
- SCHEMBL1343185
- 3-propoxy-propanenitrile
- 51299-82-2
-
- Inchi: 1S/C6H11NO/c1-2-5-8-6-3-4-7/h2-3,5-6H2,1H3
- InChI Key: RBCSSAWYWYRREH-UHFFFAOYSA-N
- SMILES: O(CCC#N)CCC
Computed Properties
- Exact Mass: 113.08413
- Monoisotopic Mass: 113.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 81.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 0.888
- Boiling Point: 196.4°Cat760mmHg
- Flash Point: 79.1°C
- Refractive Index: 1.409
- PSA: 33.02
- LogP: 1.32668
Propanenitrile,3-propoxy- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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